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Compound of Interest

Compound Name: NR160

Cat. No.: B3025737 Get Quote

Technical Support Center: NR-160
Welcome to the technical support center for NR-160, a selective Histone Deacetylase 6

(HDAC6) inhibitor. This guide provides detailed protocols for the correct preparation of NR-160

stock and working solutions, alongside troubleshooting advice and frequently asked questions

(FAQs) to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is NR-160 and what is its primary mechanism of action?

A1: NR-160 is a selective inhibitor of Histone Deacetylase 6 (HDAC6). Its primary mechanism

of action is to block the enzymatic activity of HDAC6, which is a tube-forming protein

deacetylase. This inhibition leads to an increase in the acetylation of HDAC6 substrates, most

notably α-tubulin, affecting cellular processes such as cell motility, protein trafficking, and

degradation of misfolded proteins.

Q2: In which solvents is NR-160 soluble?

A2: NR-160 is soluble in several organic solvents. For optimal results in a research setting, it is

recommended to use Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or Ethanol.

Q3: What are the recommended storage conditions for NR-160 stock solutions?
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A3: It is recommended to store NR-160 stock solutions at -20°C or -80°C for long-term stability.

Aliquoting the stock solution into smaller, single-use volumes is advised to avoid repeated

freeze-thaw cycles, which can lead to degradation of the compound and precipitation.

Q4: What is a typical working concentration for NR-160 in cell-based assays?

A4: The optimal working concentration of NR-160 can vary depending on the cell line and the

specific experimental conditions. However, a common starting point for in vitro experiments is

in the low micromolar (µM) range. It is always recommended to perform a dose-response

experiment to determine the optimal concentration for your specific assay.

Data Presentation
Table 1: Solubility of NR-160

Solvent Solubility

Dimethyl Sulfoxide (DMSO) High

N,N-Dimethylformamide (DMF) High

Ethanol Moderate

Water Low

Phosphate-Buffered Saline (PBS) Low

Table 2: Recommended Concentrations for Stock and Working Solutions

Solution Type
Recommended
Concentration

Solvent

Stock Solution 10 mM DMSO

Intermediate Dilution 1 mM DMSO or Ethanol

Working Solution
1-10 µM (cell culture

dependent)
Cell Culture Medium
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Experimental Protocols
Protocol 1: Preparation of NR-160 Stock Solution (10
mM)
Materials:

NR-160 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Allow the NR-160 powder vial to equilibrate to room temperature before opening to prevent

condensation.

Calculate the required amount of NR-160 powder to prepare the desired volume of a 10 mM

stock solution. For example, for 1 mL of a 10 mM solution, you will need to weigh out the

appropriate mass of NR-160 based on its molecular weight.

Carefully weigh the NR-160 powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Vortex the tube thoroughly until the NR-160 powder is completely dissolved. Gentle warming

in a 37°C water bath can aid dissolution if necessary.

Aliquot the 10 mM stock solution into smaller, single-use sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.
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Protocol 2: Preparation of NR-160 Working Solution
Materials:

10 mM NR-160 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile conical tubes or microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw an aliquot of the 10 mM NR-160 stock solution at room temperature.

Perform a serial dilution of the stock solution to achieve the final desired working

concentration. It is recommended to first prepare an intermediate dilution (e.g., 1 mM) in

DMSO or ethanol to minimize the final concentration of the organic solvent in the cell culture.

Add the appropriate volume of the diluted NR-160 solution to the pre-warmed complete cell

culture medium. For example, to prepare a 10 µM working solution from a 10 mM stock, you

can perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Mix the working solution thoroughly by gentle pipetting or inverting the tube.

Add the freshly prepared working solution to your cell cultures. Ensure the final concentration

of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation in stock solution

upon storage

- The concentration is too

high.- The solution has

undergone multiple freeze-

thaw cycles.- The solvent has

absorbed moisture.

- Ensure the stock

concentration is within the

solubility limit.- Aliquot the

stock solution into single-use

volumes.- Use anhydrous

DMSO and store with a

desiccant.

Precipitation when preparing

working solution

- "Solvent shock" from rapid

dilution of a concentrated

organic stock into an aqueous

medium.- The final

concentration exceeds the

solubility of NR-160 in the

aqueous medium.

- Add the stock solution

dropwise to the pre-warmed

medium while gently

vortexing.- Prepare an

intermediate dilution in a less

polar solvent like ethanol

before the final dilution in the

medium.- Perform a solubility

test to determine the maximum

soluble concentration in your

specific cell culture medium.

Inconsistent experimental

results

- Inaccurate pipetting of stock

or working solutions.-

Degradation of NR-160 due to

improper storage.- Variation in

the final DMSO concentration

across different experimental

conditions.

- Use calibrated pipettes and

ensure proper mixing.- Store

stock solutions at -20°C or

-80°C and avoid light

exposure.- Maintain a

consistent final DMSO

concentration in all wells,

including vehicle controls.

No observable effect on cells

- The working concentration is

too low.- The incubation time is

too short.- The cell line is not

sensitive to HDAC6 inhibition.

- Perform a dose-response

experiment to determine the

optimal concentration.-

Optimize the incubation time

based on the specific assay.-

Confirm HDAC6 expression in

your cell line.
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Caption: Signaling pathway of HDAC6 and its inhibition by NR-160.
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Caption: General experimental workflow for using NR-160 in cell-based assays.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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